(2-bromophenyl)(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)methanone

• IUPAC Name: (2-bromophenyl)-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)methanone
• InChI: InChI=1S/C16H13BrFNO2/c17-14-4-2-1-3-13(14)16(20)19-7-8-21-15-6-5-12(18)9-11(15)10-19/h1-6,9H,7-8,10H2
• InChI Key: CSQWFXVFQUSJNN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1C(=O)C3=CC=CC=C3Br)C=C(C=C2)F
• Molecular Formula: C16H13BrFNO2
• Molecular Weight: 350.18 g/mol

Description

This compound is a benzoxazepine derivative, which is a seven-membered heterocyclic compound containing an oxygen and a nitrogen atom. Benzoxazepine derivatives are known to have various biological activities and are used in the synthesis of a wide range of pharmaceuticals.

Molecular Structure Analysis

The compound contains a benzoxazepine core, which is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine ring is a seven-membered ring containing one oxygen and one nitrogen atom. The compound also has bromo and fluoro substituents, which can significantly affect its reactivity and properties.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the bromo and fluoro substituents. For example, the bromine atom could potentially be replaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromo and fluoro substituents could affect properties such as polarity, reactivity, and stability.

Scientific Research Applications

Synthesis of Highly Functionalized Polycyclic Indolines

This compound can be used in the cooperative visible-light mediated and NHC-catalyzed dearomative arylation-acylation of N-(2-bromobenzoyl)indoles with aldehydes. .

Infrared Spectroscopy and Density Functional Theory (DFT) Studies

The compound can be used in experimental and theoretical spectral investigation and conformational analysis. .

Synthesis of Biaryl Intermediates

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzoxazepine derivatives are known to inhibit the enzyme poly (ADP-ribose) polymerase 1 (PARP1), which plays an important role in DNA repair processes.

Future Directions

The study and development of new benzoxazepine derivatives is a promising area of research, given their wide range of biological activities. Future research could explore the synthesis and properties of this specific compound, as well as its potential biological activities.